Cas no 1361600-78-3 (3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361600-78-3
• MF: C₁₁H₇Cl₃N₂O
• MW: 289.545079469681
• CID: 4919854
• Update Time: 2025-10-21

3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2O/c12-6-1-2-7(13)10(14)9(6)5-3-8(15)11(17)16-4-5/h1-4H,15H2,(H,16,17)
• InChI Key： ZTMLIFLFYGUPOK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CNC(C(=C1)N)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 394
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine

Comprehensive Analysis of 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361600-78-3)

The compound 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361600-78-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core substituted with hydroxyl and amino groups, as well as a 2,3,6-trichlorophenyl moiety, make it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both electron-donating (amino and hydroxy) and electron-withdrawing (trichlorophenyl) groups creates a fascinating electronic balance, which influences its chemo-selectivity in reactions. This property is crucial for designing efficient catalytic processes, a hot topic in green chemistry discussions. Recent studies highlight its utility in cross-coupling reactions, where it serves as a versatile building block for biaryl synthesis – a key step in creating complex molecules for medicinal applications.

From a structure-activity relationship (SAR) perspective, the 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine scaffold demonstrates intriguing molecular interactions with biological targets. Computational chemistry studies, often queried in academic searches, reveal how the chlorine substituents affect lipophilicity and target binding, factors critical for bioavailability optimization. The compound's hydrogen bonding capacity through its amino and hydroxy groups makes it particularly interesting for designing enzyme inhibitors, a rapidly growing field in personalized therapeutics.

In material science applications, which represent another trending search category, the π-conjugated system of this pyridine derivative shows promise for developing organic semiconductors. The trichlorophenyl group contributes to enhanced thermal stability, a property highly sought after in electronic materials research. This dual applicability in both life sciences and advanced materials makes CAS No. 1361600-78-3 a compound of interdisciplinary interest, frequently appearing in patent literature for innovative applications.

Analytical characterization of 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine involves advanced techniques that many researchers search for, including NMR spectroscopy (particularly 13C and 15N studies), mass spectrometry, and X-ray crystallography. The compound's crystalline properties have been extensively studied to understand its solid-state behavior, important for formulation development in pharmaceutical applications. Recent publications emphasize its polymorphic forms, a critical quality attribute in pre-formulation studies for drug development.

The environmental fate and degradation pathways of this compound represent another area of growing search interest, reflecting the scientific community's focus on green chemistry principles. Studies on its biodegradation profile and ecotoxicological impact contribute valuable data for environmental risk assessment protocols. The chlorinated aromatic portion of the molecule requires particular attention in these studies, making it a relevant case study for persistent organic pollutant research methodologies.

From a commercial perspective, 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine is available as a high-purity reference standard, with quality specifications that include HPLC purity (>98%) and detailed spectroscopic data. Suppliers often highlight its application in method development for analytical laboratories, particularly in chromatographic separation techniques. The compound's stability under various storage conditions is another frequently searched aspect, important for long-term research projects.

Future research directions for this compound, as indicated by emerging search trends, include its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The presence of multiple coordination sites (N and O donors) makes it attractive for designing novel catalytic systems. Additionally, its incorporation into supramolecular architectures is being explored for developing advanced functional materials with tailored properties.

In conclusion, 3-Amino-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361600-78-3) represents a multifaceted compound with diverse applications across chemical disciplines. Its continued study addresses several contemporary scientific challenges, from rational drug design to sustainable material development, making it a subject of ongoing research interest and frequent scientific inquiry.